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Introduction

Levan, a naturally occurring polysaccharide composed of fructose units, is a versatile
biopolymer with significant potential in the pharmaceutical, cosmetic, and food industries.[1][2]
Its unique properties, including biocompatibility, biodegradability, and antitumor and antioxidant
activities, make it a subject of increasing research interest.[1][3][4] This document provides
detailed protocols for the extraction and purification of levan from bacterial cultures, along with
comparative data to guide researchers in optimizing their production strategies.

Bacterial Strains and Culture Conditions for Levan
Production

A variety of bacterial genera are known to produce levan, including Bacillus, Zymomonas,
Pseudomonas, and Lactobacillus.[3][5] The choice of bacterial strain and the optimization of
culture conditions are critical factors that significantly influence the yield and molecular
characteristics of the produced levan.[3]

Common Levan-Producing Bacterial Strains:
« Bacillus subtilis[1][2][4][6][71[8][2][10]
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e Zymomonas mobilis[11][12][13]

e Pseudomonas fluorescens|3]

e Lactobacillus fermentum[5]

Optimized Culture Conditions for Levan Production

The tables below summarize optimized culture parameters for maximizing levan yield from

different bacterial species, based on various studies.

Table 1: Optimized Culture Conditions for Levan Production by Bacillus subtilis

Parameter Optimized Value Reference
Carbon Source Sucrose (100 - 200 g/L) [1112][14]
Nitrogen Source Yeast Extract (2 - 6.3 g/L) [2][41[6]

pH 6.5-7.0 [1][2][6][14]
Temperature 30-37°C [6][8]
Inoculum Size 2 -10% (v/v) [11[2][5][6]
Agitation Speed 150 rpm [1][2][6][14]
Incubation Time 48 - 96 hours [11071114]

Table 2: Optimized Culture Conditions for Levan Production by Zymomonas mobilis

Parameter Optimized Value Reference
Carbon Source Sucrose (150 - 299.1 g/L) [11][13]

pH 5.0-6.0 [11][13]
Temperature 25°C [11][12]
Incubation Time 42.3 hours [13]
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Table 3: Optimized Culture Conditions for Levan Production by Lactobacillus fermentum

Parameter Optimized Value Reference
Carbon Source Sucrose (100 g/L) [5]
Nitrogen Source PePtone + Yeast Extract (2:0.5 5]
ratio)
pH 6.5 [5]
Inoculum Size 1% [5]
Temperature 37°C [5]
Incubation Time 48 hours [5]

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the key stages of levan
production, extraction, and purification.

Protocol 1: Bacterial Culture and Levan Production

This protocol describes the general procedure for cultivating levan-producing bacteria. Specific
parameters should be adjusted based on the data presented in Tables 1-3 for the chosen
bacterial strain.

Materials:

Selected levan-producing bacterial strain

Sterile productive medium (e.g., containing sucrose, yeast extract, K2HPO4, MgS04-7H20)
[41[51[7]

Shaker incubator

Spectrophotometer

Procedure:
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o Prepare the productive medium and sterilize it by autoclaving.

 Inoculate the sterile medium with a fresh culture of the selected bacterial strain (e.g., 5%
vIV).[7]

¢ Incubate the culture in a shaker incubator at the optimized temperature and agitation speed
for the specified duration (e.g., 37°C, 150 rpm, 48-96 hours).[1][7]

» Monitor bacterial growth by measuring the optical density (OD) at 600 nm at regular
intervals.

Protocol 2: Levan Extraction

This protocol details the separation of levan from the bacterial culture. The primary method
involves the precipitation of the polysaccharide using a solvent like ethanol or isopropanol.

Materials:

Bacterial culture containing levan

High-speed centrifuge

Ice-cold absolute ethanol or isopropanol[7][8]

0.1 M KOH (optional, for pH adjustment)[3]

1% CacCl2 (optional, to enhance precipitation)[3]

Procedure:

o Harvest the bacterial culture and centrifuge at high speed (e.g., 10,000 rpm) for 10-20
minutes at 4°C to pellet the bacterial cells.[3][5][7]

o Carefully decant the supernatant, which contains the dissolved levan, into a clean, sterile
container.

o (Optional) Adjust the pH of the supernatant to 9.0-10.0 with 0.1 M KOH to improve
precipitation efficiency.[3][8]
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e Add 1.5 to 3 volumes of ice-cold absolute ethanol or isopropanol to the supernatant.[3][7][8]

¢ (Optional) To enhance precipitation, add 1 ml of 1% CacCl2 for every 10 ml of the
supernatant.[3]

» Mix gently and allow the levan to precipitate by incubating the mixture at 4°C for at least 1
hour, or overnight for better recovery.[5][7]

o Collect the precipitated levan by centrifugation at 10,000 rpm for 10-20 minutes at 4°C.[5][7]

» Discard the supernatant and wash the levan pellet twice with distilled water or 70% ethanol
to remove residual impurities.[7]

e Dry the crude levan pellet in an oven at 50-60°C or by freeze-drying.[5][8]

Table 4: Comparison of Solvents and Conditions for Levan Precipitation

. Supernatan ]
Bacterial Levan Yield
. Solvent t:Solvent pH Reference
Strain i (g/L)
Ratio
Bacillus
subtilis Ethanol 15 10 - [6]
MTCC 441
Bacillus
N 0.395 g/g
subtilis Isopropanol 15 11 [2]
sucrose
MTCC 441
Pseudomona
Ethanol 1:3 10 - [3]
s fluorescens
Lactobacillus
Ethanol 1:2 - 25.95 [5]

fermentum

Protocol 3: Levan Purification

Further purification of the crude levan extract is often necessary to remove contaminants such
as proteins, nucleic acids, and other polysaccharides. Dialysis is a common and effective
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method for this purpose.

Materials:

Crude levan pellet

Demineralized or deionized water

Dialysis tubing (e.g., 10-14 kDa molecular weight cut-off)[5][8]

Stir plate and stir bar

Freeze-dryer (lyophilizer)

Procedure:

Dissolve the crude levan pellet in a minimal amount of demineralized water.[5]
o Transfer the levan solution into a pre-soaked dialysis tube.
o Place the dialysis tube in a large beaker containing deionized water and stir gently at 4°C.

o Change the deionized water every 12-24 hours for 2-3 days to ensure the complete removal
of small molecule impurities.[5][8]

 After dialysis, collect the purified levan solution from the tubing.

e The purified levan can be recovered by re-precipitation with ethanol or by freeze-drying to
obtain a pure, dry powder.[3][8]

Visualization of Experimental Workflows

The following diagrams illustrate the key stages of levan extraction and purification from
bacterial cultures.
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Caption: Overall workflow for levan production, extraction, and purification.
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Caption: Detailed workflow for the extraction of levan from bacterial culture supernatant.
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Caption: Detailed workflow for the purification of crude levan.

Characterization of Purified Levan

Once purified, it is essential to characterize the levan to determine its structural and
physicochemical properties. Common analytical techniques include:
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o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in
the levan polymer.[3][5][15]

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C NMR): To confirm the
fructose monomer units and the glycosidic linkages.[3][5][6]

e High-Performance Liquid Chromatography (HPLC): To determine the purity and
monosaccharide composition after hydrolysis.[1][3][10][14]

e Gel Permeation Chromatography (GPC): To determine the molecular weight and its
distribution.[2][6]

These protocols and comparative data provide a comprehensive guide for researchers to
successfully extract and purify levan from bacterial cultures for various downstream
applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Production, Purification and Characterization of Levan Isolated from Bacillus subtilis | BIO
Web of Conferences [bio-conferences.org]

2. Studies on solvent precipitation of levan synthesized using Bacillus subtilis MTCC 441 -
PubMed [pubmed.nchbi.nim.nih.gov]

3. Partial characterization of levan polymer from Pseudomonas fluorescens with significant
cytotoxic and antioxidant activity - PMC [pmc.ncbi.nim.nih.gov]

4. Optimization of cultivation medium for levan production using bacillus subtilis in semi-
industrial scale - Universiti Teknologi Malaysia Institutional Repository [eprints.utm.my]

5. jjbs.hu.edu.jo [jjbs.hu.edu.jo]

6. researchgate.net [researchgate.net]

7. static.igem.org [static.igem.org]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://jjbs.hu.edu.jo/files/vol17/n3/Paper%20Number%2016.pdf
https://pubs.acs.org/doi/10.1021/acsomega.4c09641
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://jjbs.hu.edu.jo/files/vol17/n3/Paper%20Number%2016.pdf
https://www.researchgate.net/publication/336056413_Studies_on_solvent_precipitation_of_levan_synthesized_using_Bacillus_subtilis_MTCC_441
https://www.bio-conferences.org/articles/bioconf/abs/2024/58/bioconf_agriscience2024_06014/bioconf_agriscience2024_06014.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://www.bio-conferences.org/articles/bioconf/pdf/2024/58/bioconf_agriscience2024_06014.pdf
https://zendy.io/title/10.52571%2Fptq.v19.n40.2022.06_turki_pgs_54_68.pdf
https://pubmed.ncbi.nlm.nih.gov/31687543/
https://www.researchgate.net/publication/336056413_Studies_on_solvent_precipitation_of_levan_synthesized_using_Bacillus_subtilis_MTCC_441
https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://www.benchchem.com/product/b1592505?utm_src=pdf-custom-synthesis
https://www.bio-conferences.org/articles/bioconf/abs/2024/58/bioconf_agriscience2024_06014/bioconf_agriscience2024_06014.html
https://www.bio-conferences.org/articles/bioconf/abs/2024/58/bioconf_agriscience2024_06014/bioconf_agriscience2024_06014.html
https://pubmed.ncbi.nlm.nih.gov/31687543/
https://pubmed.ncbi.nlm.nih.gov/31687543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
http://eprints.utm.my/77684/
http://eprints.utm.my/77684/
https://jjbs.hu.edu.jo/files/vol17/n3/Paper%20Number%2016.pdf
https://www.researchgate.net/publication/336056413_Studies_on_solvent_precipitation_of_levan_synthesized_using_Bacillus_subtilis_MTCC_441
https://static.igem.org/mediawiki/2017/7/73/T--Stanford-Brown--levanproto.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

8. Production and characterization of microbial levan using sugarcane (Saccharum spp.)
juice and chicken feather peptone as a low-cost alternate medium - PMC
[pmc.ncbi.nlm.nih.gov]

9. Scaling up of levan yield in Bacillus subtilis M and cytotoxicity study on levan and its
derivatives - Universiti Teknologi Malaysia Institutional Repository [eprints.utm.my]

10. bio-conferences.org [bio-conferences.org]
11. scielo.br [scielo.br]
12. researchgate.net [researchgate.net]

13. Levan production by Zymomonas mobilis in batch and continuous fermentation systems -
PubMed [pubmed.ncbi.nlm.nih.gov]

14. DETERMINATION OF THE OPTIMAL CONDITIONS FOR LEVAN PRODUCTION FROM
THE LOCAL ISOLATE OF Bacillus subtilis Strain AE77 | Zendy [zendy.i0]

15. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Notes and Protocols for Levan Extraction
and Purification from Bacterial Cultures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592505#levan-extraction-and-purification-protocols-
from-bacterial-cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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